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Compound of Interest

Compound Name: Roundup

Cat. No.: B1264058

For researchers, scientists, and drug development professionals, adherence to strict safety and
disposal protocols is paramount to ensure a safe laboratory environment and prevent
environmental contamination. This document provides a comprehensive, step-by-step guide for
the proper disposal of Roundup (glyphosate-based herbicide) products and their containers, in
line with standard laboratory safety practices.

Immediate Safety and Logistical Information

Before initiating any disposal procedures, it is crucial to consult the product's Safety Data Sheet
(SDS) and your institution's Environmental Health and Safety (EH&S) guidelines. Local, state,
and federal regulations for hazardous waste disposal must be followed and may be stricter
than federal requirements.[1]

Personal Protective Equipment (PPE): When handling Roundup or its containers, always wear
appropriate PPE, including:

e Chemical-resistant gloves (e.g., nitrile rubber)[2][3]
o Safety glasses with side shields or goggles[1][4]
e Alab coat or other protective clothing[4]

Never pour Roundup, either concentrated or diluted, down the drain or into sewers.[3] This can
lead to contamination of water sources and harm aquatic life.[5]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1264058?utm_src=pdf-interest
https://www.benchchem.com/product/b1264058?utm_src=pdf-body
https://www.bayercropscience.ie/sds/roundup-xl.pdf
https://www.benchchem.com/product/b1264058?utm_src=pdf-body
https://nextsds.com/sds/en/281331501260351/roundup-pro-concentrate-herbicide
https://images.thdstatic.com/catalog/pdfImages/fb/fbd897fe-a525-47c8-ba51-4228549ac130.pdf
https://www.bayercropscience.ie/sds/roundup-xl.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1264058?utm_src=pdf-body
https://images.thdstatic.com/catalog/pdfImages/fb/fbd897fe-a525-47c8-ba51-4228549ac130.pdf
http://www.sinochem.com.au/wp-content/uploads/2015/07/SDS-LQ29B-ROUNDUP-HERBICIDE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal of Unused Roundup Product

The preferred method for managing unused Roundup is to use it completely according to the
label directions.[2][3] If this is not possible, the following procedures should be followed:

Step 1: Waste Characterization Unused Roundup should be treated as hazardous waste.[4]
Do not mix it with other waste streams unless explicitly permitted by your institution's EH&S
office.[4]

Step 2: Containerization

* Use a dedicated, compatible, and properly sealed waste container. Plastic containers are
generally suitable.[4]

o Ensure the container is in good condition, with no cracks or leaks.[4]

o Clearly label the container with "Hazardous Waste," the full chemical name ("Roundup
Herbicide" or "Glyphosate-based Herbicide"), the concentration, and the date the waste was
first added.[4]

Step 3: Storage Store the hazardous waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory. This area must be at or near the point of generation and
under the control of laboratory personnel.[4][6]

Step 4: Arrange for Disposal Contact your institution's EH&S office to arrange for the pickup
and disposal of the hazardous waste.[4] Do not attempt to dispose of the chemical waste
yourself.

Disposal of Empty Roundup Containers

Empty containers must be properly rinsed to remove any remaining herbicide residue before
disposal. Triple rinsing is the standard and recommended procedure.[2][7][8]

Experimental Protocol: Triple-Rinsing Procedure

This protocol is adapted from guidelines for rinsing pesticide containers.[9][10][11]
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« Initial Draining: Empty the remaining contents of the Roundup container into the application
equipment or a designated hazardous waste container. Allow the container to drain for an
additional 30 seconds after the flow has been reduced to drips.[8][11]

e First Rinse:

[e]

Fill the container to 25-30% of its capacity with water.[7][9]

o

Securely replace the cap.[7]

[¢]

Shake the container vigorously for 30 seconds, ensuring the water contacts all interior
surfaces.[7][9]

[¢]

Pour the rinsate (the rinse water) into the application equipment or the designated
hazardous waste container.[9] Allow the container to drain for 30 seconds.[11]

e Second and Third Rinses: Repeat the rinsing procedure (steps 2a-2d) two more times.[7][9]
» Final Disposal of Rinsed Container:
o After the third rinse, puncture the container to prevent reuse.[8][12][13]

o The rinsed and punctured container can typically be disposed of in the regular trash or
recycled, depending on local regulations.[2][8] Always confirm the appropriate disposal
method with your institution's EH&S office.

Quantitative Data Summary

Parameter Guideline

Rinsing Water Volume 25-30% of the container's volume[7][9]
Shaking Time per Rinse 30 seconds[7][9]

Draining Time 30 seconds after emptying[8][11]
Number of Rinses 3 (Triple Rinse)[2][7][8]

Roundup Disposal Workflow
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Start: Roundup Disposal
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Caption: Decision workflow for the proper disposal of Roundup product and empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1264058#roundup-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1264058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

